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Compound of Interest

Compound Name: 1-Methyl-4-nitrobenzimidazole

Cat. No.: B1585780

An In-Depth Technical Guide to 1-Methyl-4-nitrobenzimidazole

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development focused on 1-Methyl-4-nitrobenzimidazole. It delves into
the core chemical identifiers, physicochemical properties, synthesis methodologies, and
potential applications, with a strong emphasis on scientific integrity and practical, field-proven
insights.

Core Compound Identification

1-Methyl-4-nitrobenzimidazole is an organic compound featuring a benzimidazole core
structure, which is a heterocyclic aromatic compound consisting of a fused benzene and
imidazole ring. The molecule is further functionalized with a methyl group on one of the
nitrogen atoms of the imidazole ring and a nitro group on the benzene ring.
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Identifier Value Source

CAS Number 31493-66-0 [1]12]

1-methyl-4-nitro-1H-
IUPAC Name 7 [3]
benzimidazole

Molecular Formula CsH7N30:2 [11[3]
Molecular Weight 177.16 g/mol [2]
Canonical SMILES Cnlcnc2clccecc2N(=0)=0 [3]

InChI=1S/C8H7N302/c1-10-5-
InChl 9-8-6(10)3-2-4- 3]
7(8)11(12)13/h2-5H,1H3

4-Nitro-1-methylbenzimidazole,
Synonyms 1H-Benzimidazole, 1-methyl-4-  [1][2]
nitro-

Physicochemical & Spectroscopic Properties

The presence of the benzimidazole core, the electron-donating methyl group, and the electron-
withdrawing nitro group imparts unique chemical characteristics to the molecule.

Physical Properties:

Appearance: Typically a yellow crystalline solid.[4]

Melting Point: 168°C.[4]

Solubility: Soluble in organic solvents, reflecting its relatively non-polar character.[3]

Stability: Moderately stable under standard conditions, though it may be sensitive to strong
acids or bases.[3]

Spectroscopic Data: The spectral properties (UV, H NMR, and 3C NMR) have been reported
and are in full accordance with published data, confirming the structure of 1-methyl-4-
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nitrobenzimidazole without the presence of the 1-methyl-7-nitro isomer when synthesized via
specific methods.[4]

Synthesis Methodologies: A Protocol-Driven
Approach

The synthesis of 1-Methyl-4-nitrobenzimidazole can be challenging due to the potential for
isomeric products. The choice of synthetic route is critical to ensure the desired regioselectivity.

Common Synthetic Challenge: Isomer Formation

A traditional method for synthesizing 1-Methyl-4-nitrobenzimidazole involves the alkaline
methylation of 4(7)-nitrobenzimidazole. However, this method invariably produces a mixture of
the desired 1-methyl-4-nitrobenzimidazole and the corresponding 1-methyl-7-nitro-
substituted isomer, necessitating complex purification steps.[4]

Recommended Protocol: One-Step Regioselective
Synthesis

A more efficient and convenient synthesis has been developed to produce the pure 1-methyl-
4-nitrobenzimidazole isomer. This method avoids the formation of the undesired 7-nitro
isomer.[4]

Reaction Workflow:

G-Nitro-1,2-phenylenediamina

vy

. One-step reaction . o
Reaction Vessel g 1-Methyl-4-nitrobenzimidazole

A

Solvent/
Catalyst

Ethanolic HCI

Formaldehyde
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Click to download full resolution via product page
Caption: Regioselective synthesis of 1-Methyl-4-nitrobenzimidazole.
Step-by-Step Experimental Protocol:

o Reactant Preparation: In a suitable reaction vessel, combine 3-nitro-1,2-phenylenediamine
and formaldehyde.

e Solvent and Catalyst Addition: Add ethanolic hydrogen chloride to the mixture. This serves as
both the solvent and the catalyst for the cyclization reaction.

o Reaction Conditions: The specific reaction temperature and time should be optimized based
on laboratory scale, but the reaction proceeds as a one-step process.

o Work-up and Purification:

o Following the reaction, neutralize the mixture with a 20% aqueous sodium hydroxide
solution.

o The product will precipitate out of the solution. Collect the precipitate by filtration.
o Wash the collected solid with water and dry thoroughly. .

o Recrystallize the crude product from a 2:1 toluene-n-heptane mixture to yield pure, yellow
crystalline 1-methyl-4-nitrobenzimidazole.[4]

This method has been reported to produce the target compound with a yield of 77%.[4]

Applications in Research and Drug Development

Benzimidazole and its derivatives are recognized as "privileged structures” in medicinal
chemistry due to their wide range of biological activities.[5][6] The nitro-substituted
benzimidazoles, in particular, are of significant interest for their potential therapeutic
applications.[5]

Potential Roles:
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» Antimicrobial Agents: Benzimidazole derivatives have shown potent activity against various
microbes. The nitro group can enhance this activity, making 1-Methyl-4-nitrobenzimidazole
a candidate for the development of new antibacterial and antifungal drugs.[6][7]

o Anticancer Research: Numerous benzimidazole-based compounds have been investigated
for their anticancer properties.[6][7] The structural motif of 1-Methyl-4-nitrobenzimidazole
makes it a valuable intermediate for synthesizing more complex molecules for cancer
research.

» Antiviral Applications: The benzimidazole scaffold is present in some antiviral drugs.
Research into nitrobenzimidazole derivatives for antiviral activity is an ongoing field.[5][7]

o Chemical Synthesis: As a functionalized building block, it serves as a key starting material
for the synthesis of more complex, substituted 1-methylbenzimidazoles, which are difficult to
obtain through other means.[4]

The broader class of nitrobenzimidazoles has demonstrated utility in various therapeutic and
chemical fields, underscoring the importance of compounds like 1-Methyl-4-
nitrobenzimidazole in both fundamental and applied research.[5]

Safety, Handling, and Toxicity

While a specific, comprehensive safety data sheet for 1-Methyl-4-nitrobenzimidazole is not
readily available in the provided search results, general precautions for handling nitroaromatic
compounds and benzimidazole derivatives should be strictly followed.

General Safety Recommendations:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[8][9]

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust or vapors.[3][10]

e Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands and any
exposed skin thoroughly after handling.[8][9]
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o Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[8]

e Incompatibilities: Store away from strong acids, strong oxidizing agents, and acid chlorides.

[8]

Toxicity Profile (General for Nitro Compounds): Nitro compounds can pose health risks. For
related compounds like 5-Chloro-1-methyl-4-nitroimidazole, hazards include serious eye
irritation.[8] It is prudent to treat 1-Methyl-4-nitrobenzimidazole as potentially harmful if
swallowed, inhaled, or in contact with skin.

Conclusion

1-Methyl-4-nitrobenzimidazole is a compound of significant interest due to its defined
chemical structure and its role as a precursor in the synthesis of novel compounds with
potential therapeutic value. The regioselective synthesis protocol outlined in this guide provides
a reliable method for obtaining the pure compound, paving the way for its broader application in
medicinal chemistry and materials science research. As with all chemical reagents, adherence
to strict safety protocols is paramount during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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